1-Chloro-2-methoxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one

• Molecular Formula: C12H13ClO2
• Molecular Weight: 224.68 g/mol
• IUPAC Name: 1-chloro-2-methoxy-6,7,8,9-tetrahydrobenzo[7]annulen-5-one
• InChI: InChI=1S/C12H13ClO2/c1-15-11-7-6-8-9(12(11)13)4-2-3-5-10(8)14/h6-7H,2-5H2,1H3
• InChI Key: RWVIDSBGKSYVPK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C(=O)CCCC2)Cl

Description

1-Chloro-2-methoxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one is a chemical compound with the molecular formula C11H11ClO2

Preparation Methods

The synthesis of 1-Chloro-2-methoxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one typically involves several steps. One common method includes the chlorination of a precursor compound followed by methoxylation. The reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity. Industrial production methods may involve large-scale batch processes with stringent control over temperature, pressure, and reaction time to optimize the production efficiency .

Chemical Reactions Analysis

1-Chloro-2-methoxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions typically involve hydrogenation using catalysts like palladium on carbon, resulting in the formation of alcohols.

Substitution: Nucleophilic substitution reactions can occur, where the chlorine atom is replaced by other nucleophiles such as amines or thiols under appropriate conditions.

Scientific Research Applications

This compound has several applications in scientific research, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studies have explored its potential as a bioactive molecule with various biological activities.

Medicine: Research is ongoing to investigate its potential therapeutic properties, particularly in the treatment of certain cancers.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Chloro-2-methoxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one involves its interaction with specific molecular targets. For instance, it may act on certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

1-Chloro-2-methoxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one can be compared with other similar compounds such as:

• 1-Chloro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one : This compound lacks the methoxy group, which can significantly alter its chemical properties and reactivity.
• 2-Chloro-6,7,8,9-tetrahydro-5H-benzo 7annulen-5-one : The position of the chlorine atom can influence the compound’s behavior in chemical reactions and its biological activity .